Cas no 1807187-78-5 (Ethyl 6-cyano-2-difluoromethyl-3-hydroxybenzoate)

• Product Name: Ethyl 6-cyano-2-difluoromethyl-3-hydroxybenzoate
• CAS No: 1807187-78-5
• MF: C₁₁H₉F₂NO₃
• MW: 241.190870046616
• CID: 4956966
• Update Time: 2025-10-29

Ethyl 6-cyano-2-difluoromethyl-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-difluoromethyl-3-hydroxybenzoate

• Inchi： 1S/C11H9F2NO3/c1-2-17-11(16)8-6(5-14)3-4-7(15)9(8)10(12)13/h3-4,10,15H,2H2,1H3
• InChI Key： XOFLUTXXYBUXCS-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C#N)C=1C(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.1
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 6-cyano-2-difluoromethyl-3-hydroxybenzoate

Comprehensive Overview of Ethyl 6-cyano-2-difluoromethyl-3-hydroxybenzoate (CAS No. 1807187-78-5)

Ethyl 6-cyano-2-difluoromethyl-3-hydroxybenzoate (CAS No. 1807187-78-5) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique cyano and difluoromethyl functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive molecules and functional materials.

The molecular structure of Ethyl 6-cyano-2-difluoromethyl-3-hydroxybenzoate features a benzoate ester core substituted with a cyano group at the 6-position, a difluoromethyl group at the 2-position, and a hydroxyl group at the 3-position. This arrangement imparts distinct electronic and steric effects, which are critical for its reactivity and interaction with other chemical entities. The presence of the difluoromethyl group is particularly noteworthy, as fluorine-containing compounds are known for their ability to enhance metabolic stability and bioavailability, making them highly sought-after in drug discovery.

In recent years, the demand for fluorinated compounds like Ethyl 6-cyano-2-difluoromethyl-3-hydroxybenzoate has surged, driven by their applications in the development of next-generation pharmaceuticals and agrochemicals. For instance, fluorine incorporation is a common strategy to improve the efficacy and selectivity of active ingredients. This compound’s versatility is further highlighted by its potential use in crop protection formulations, where its unique structural features could contribute to the development of more effective and environmentally friendly pesticides.

From a synthetic perspective, Ethyl 6-cyano-2-difluoromethyl-3-hydroxybenzoate serves as a key building block for the construction of complex molecules. Its cyano group can undergo various transformations, such as hydrolysis to carboxylic acids or reduction to amines, enabling the synthesis of diverse derivatives. Additionally, the hydroxybenzoate moiety provides a handle for further functionalization, making it a versatile intermediate in multi-step synthetic routes. These attributes align with the growing trend in green chemistry, where efficient and sustainable synthetic methods are prioritized.

The compound’s relevance extends to the field of material science, where its structural motifs could be leveraged to design advanced polymers or coatings with tailored properties. For example, the incorporation of fluorinated aromatic compounds into polymeric matrices can enhance thermal stability and chemical resistance, addressing the needs of industries such as electronics and aerospace. This intersection of chemistry and materials innovation underscores the broad applicability of Ethyl 6-cyano-2-difluoromethyl-3-hydroxybenzoate.

As the scientific community continues to explore the potential of high-value intermediates, Ethyl 6-cyano-2-difluoromethyl-3-hydroxybenzoate stands out as a compound of significant interest. Its synthesis, properties, and applications are subjects of ongoing research, with findings frequently published in peer-reviewed journals. For those seeking custom synthesis or bulk quantities, it is essential to collaborate with reputable suppliers who adhere to stringent quality standards and regulatory compliance.

In conclusion, Ethyl 6-cyano-2-difluoromethyl-3-hydroxybenzoate (CAS No. 1807187-78-5) represents a compelling example of how targeted molecular design can yield compounds with wide-ranging utility. Whether in pharmaceuticals, agrochemicals, or advanced materials, its unique attributes position it as a valuable asset in modern chemical innovation. As research progresses, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in science and industry.